Cas no 8024-48-4 (Casanthranol)

Casanthranol is a purified anthranol derivative derived from senna plants, primarily used as a stimulant laxative in pharmaceutical formulations. Its mechanism of action involves direct stimulation of colonic motility and inhibition of water absorption in the large intestine, promoting bowel movements. The compound is valued for its standardized potency, ensuring consistent therapeutic effects in laxative preparations. Casanthranol is typically administered in controlled doses due to its potent activity, making it suitable for short-term relief of constipation. Its natural origin and well-documented efficacy in clinical settings contribute to its use in medical applications. Proper handling and formulation are required to maintain stability and bioavailability.
Casanthranol structure
Casanthranol structure
Product name:Casanthranol
CAS No:8024-48-4
MF:C21H22O10
MW:434.39338
CID:724006
PubChem ID:2098

Casanthranol Chemical and Physical Properties

Names and Identifiers

    • Casanthranol
    • (10R)-1,8-dihydroxy-3-(hydroxymethyl)-10-[(2R,3R,4R,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-10H-anthracen-9-one
    • 1,8-dihydroxy-3-(hydroxymethyl)-10-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-10H-anthracen-9-one
    • 4,5-Dihydroxy-2-(hydroxymethyl)-10-oxo-9,10-dihydro-9-anthracenyl hexopyranoside
    • AKOS026749943
    • 8024-48-4
    • CHEBI:168111
    • CS-15445
    • CPUHNROBVJNNPW-UHFFFAOYSA-N
    • DA-62076
    • MDL: MFCD00212912
    • Inchi: InChI=1S/C21H22O10/c22-6-8-4-10-15(12(25)5-8)17(27)14-9(2-1-3-11(14)24)20(10)31-21-19(29)18(28)16(26)13(7-23)30-21/h1-5,13,16,18-26,28-29H,6-7H2
    • InChI Key: CPUHNROBVJNNPW-UHFFFAOYSA-N
    • SMILES: [Casanthranol]

Computed Properties

  • Exact Mass: 434.12129689g/mol
  • Monoisotopic Mass: 434.12129689g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 646
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 177Ų

Casanthranol Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • RTECS:FI3180000
  • Hazardous Material Identification: Xi
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Casanthranol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T0771-500 mg
Casanthranol
8024-48-4
500MG
¥480.00 2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C873690-5mg
Casanthranol
8024-48-4 GR
5mg
¥339.30 2022-09-02
TRC
C226503-5g
Casanthranol (A mixture of Casanthranol A, Casanthranol B, Cascaroside A and Cascaroside B) (Technical Grade)
8024-48-4
5g
$ 86.00 2023-09-08
S e l l e c k ZHONG GUO
S5132-25mg
Casanthranol
8024-48-4 98%
25mg
¥794.8 2023-09-15
ChemScence
CS-0020290-1g
Casanthranol
8024-48-4
1g
$1176.0 2021-09-02
SHENG KE LU SI SHENG WU JI SHU
sc-234287-50g
Casanthranol,
8024-48-4
50g
¥316.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-234287-50 g
Casanthranol,
8024-48-4
50g
¥316.00 2023-07-10
MedChemExpress
HY-B2134-1g
Casanthranol
8024-48-4
1g
¥500 2024-04-17
A2B Chem LLC
AH50515-5g
CASANTHRANOL
8024-48-4 analytical standard
5g
$351.00 2024-04-19
TargetMol Chemicals
T0771-500mg
Casanthranol
8024-48-4
500mg
¥ 415 2024-07-20

Additional information on Casanthranol

Introduction to Casanthranol (CAS No. 8024-48-4)

Casanthranol, also known by its CAS registry number 8024-48-4, is a naturally occurring compound that has garnered significant attention in the fields of pharmacology and natural product research. This compound, derived from certain plant species, exhibits a wide range of biological activities, making it a subject of interest for both academic and industrial researchers. Recent studies have shed light on its potential applications in drug development, particularly in the context of anti-inflammatory and antioxidant therapies.

The chemical structure of Casanthranol is characterized by a complex arrangement of functional groups that contribute to its unique properties. Its molecular formula and structural elucidation have been extensively studied, providing insights into its mechanism of action. Researchers have employed advanced spectroscopic techniques to determine its exact structure, which has been instrumental in understanding its interactions with biological systems.

One of the most promising aspects of Casanthranol is its ability to modulate cellular signaling pathways. Recent findings indicate that it plays a role in regulating key enzymes and transcription factors involved in inflammation and oxidative stress. These properties have led to investigations into its potential as a therapeutic agent for conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

In addition to its pharmacological applications, Casanthranol has also been explored for its role in traditional medicine. Indigenous communities have long utilized plants containing this compound for treating various ailments, highlighting its historical significance as a natural remedy. Modern research aims to validate these traditional uses through rigorous scientific studies, ensuring that the benefits of this compound are accessible to a broader population.

The isolation and purification of Casanthranol from its natural sources have been optimized using cutting-edge chromatographic techniques. These advancements have not only improved the yield but also enhanced the quality of the compound for subsequent studies. The development of scalable synthesis methods has further facilitated its application in preclinical and clinical trials.

Recent collaborative efforts between academia and industry have focused on understanding the pharmacokinetics and bioavailability of Casanthranol. These studies are crucial for determining the optimal dosage forms and delivery systems that maximize therapeutic efficacy while minimizing adverse effects. Nanotechnology-based delivery systems are being explored to enhance the bioavailability of this compound, paving the way for more effective treatments.

The environmental impact of extracting Casanthranol from natural sources has also come under scrutiny. Sustainable practices are being developed to ensure that the harvesting of plants does not lead to ecological imbalance. Researchers are actively exploring alternative sources, such as microbial fermentation and synthetic biology approaches, to produce this compound in an eco-friendly manner.

In conclusion, Casanthranol (CAS No. 8024-48-4) represents a compelling example of how natural products can inspire innovative therapeutic solutions. With ongoing research uncovering new dimensions of its biological activity and application potential, this compound holds promise for addressing some of the most pressing health challenges of our time.

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